Sulbactam sodium

Description

Sulbactam sodium is a β-lactamase inhibitor used in combination with β-lactam antibiotics to combat bacterial infections . It functions by binding to β-lactamase enzymes, preventing them from inactivating the antibiotic . This action protects antibiotics like ampicillin from being destroyed by bacteria, enhancing their effectiveness . The combination of ampicillin and sulbactam is used to treat infections of the skin, abdomen, and female reproductive organs . Sulbactam was first described in 1978 and developed by Pfizer, Inc .

While sulbactam sodium itself has weak antibacterial activity, with the exception of activity against Neisseria gonorrhoeae, it is more stable in aqueous solutions compared to clavulanic acid, another β-lactamase inhibitor . Sulbactam inhibits a range of group 2 β-lactamases but does not interact with AmpC cephalosporinase, offering limited protection against Pseudomonas, Citrobacter, Enterobacter, and Serratia . In cases of marked renal dysfunction, dosage adjustments are necessary to compensate for reduced clearance of sulbactam .

Another co-packaged combination, sulbactam/durlobactam, was approved for medical use in the United States in May 2023 .

• CAS No.: 69388-84-7
• Product Name: Sulbactam sodium
• Molecular Formula: C8H11NNaO5S
• Molecular Weight: 256.23 g/mol
• IUPAC Name: sodium;(2S,5R)-3,3-dimethyl-4,4,7-trioxo-4λ6-thia-1-azabicyclo[3.2.0]heptane-2-carboxylate
• Standard InChI: InChI=1S/C8H11NO5S.Na/c1-8(2)6(7(11)12)9-4(10)3-5(9)15(8,13)14;/h5-6H,3H2,1-2H3,(H,11,12);/t5-,6+;/m1./s1
• Standard InChIKey: SXKMQCSYTIDQTC-IBTYICNHSA-N
• SMILES: CC1(C(N2C(S1(=O)=O)CC2=O)C(=O)[O-])C.[Na+]
• Canonical SMILES: CC1(C(N2C(S1(=O)=O)CC2=O)C(=O)O)C.[Na]
• Appearance: White Solid
• Purity: 98%
• Synonyms: (2S,5R)-3,3-Dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylic Acid 4,4-Dioxide Sodium Salt; CP 45899-2; Penicillanic Acid 1,1-Dioxide Sodium Salt; Sodium 1,1-Dioxypenicillanate; Sodium Penicillanate 1,1-Dioxide; Sodium Sulbactam; Sulbactam Sodium; Sulbactam Sodium Salt; Unasyn IM
• Reference: English, A.R., et al.: Antimicrob. Agents Chemother., 14, 414 (1978), Stromberg, B.V., Surg. Gynecol. Obstet., 162, 575 (1986), Mehtar, S., et al.: J. Antimicrob. Chemother., 17, 389 (1986), Campoli-Richards, D.M., et al.: Drugs, 33, 577 (1987)
• PubChem Compound: 66764149
• Last Modified: Sep 13 2023